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Get Quote

Chemical and Biological Profile

The table below summarizes the key identifying information and properties of Methyl 3,4-

dimethoxycinnamate.

Property Category Details

Systematic Name (2E)-3-(3,4-Dimethoxyphenyl)-2-propenoic acid methyl ester [1] [2]

Other Names Methyl (E)-3-(3,4-dimethoxyphenyl)acrylate; 3,4-Dimethoxycinnamic acid methyl

ester [1] [3]

CAS Registry
Number

5396-64-5 [1] [2] [3]

Molecular Formula C12H14O4 [4] [1] [3]

Average Mass 222.24 g/mol [1] [3]

Classification Phenylpropanoid ester [5]
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Property Category Details

Reported
Bioactivity

Inhibitor of global DNA methylation in Hep3B cells; inhibitor of uredospore
germination [3]

Physical Form Likely a solid at room temperature (based on "store at room temperature"
instructions from suppliers) [6] [3]

NMR Spectroscopic Data

For researchers needing to identify or verify this compound, the following table lists the nuclear magnetic

resonance (NMR) chemical shifts assigned by the Biological Magnetic Resonance Data Bank (BMRB entry

bmse010231) [4].

Atom
ID

Author
Nomenclature

13C Chemical
Shift (ppm)

Atom ID
Author
Nomenclature

1H Chemical
Shift (ppm)

C12 G 166.92 H27 A 7.63

C10 4 151.02 H26 6 7.09

C11 3 149.00 H30 2 7.04

C7 A 144.67 H28 5 6.86

C9 1 126.85 H29 B 6.30

C4 6 122.81 H17, H19,
H18, H21,

H22, H20

OMe 3.90

C5 B 115.26 H25, H24,

H23

GOMe 3.79

C6 5 111.51

C8 2 110.49
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Atom
ID

Author
Nomenclature

13C Chemical
Shift (ppm)

Atom ID
Author
Nomenclature

1H Chemical
Shift (ppm)

C1 4OMe 55.59

C2 3OMe 55.52

C3 GOMe 51.20

Research Context and Experimental Guidance

While a direct natural source is not listed in the results, the following context can guide your research:

Indirect Clues from Related Compounds: The search results indicate that phenylpropanoid
esters are key insecticidal components in the root oil of Alpinia galanga (a plant in the ginger family)

[5]. The study specifically mentions methyl cinnamate and ethyl 4-methoxycinnamate as major
active constituents. This strongly suggests that plants like Alpinia galanga are a promising starting

point for finding structurally similar compounds, including Methyl 3,4-dimethoxycinnamate.
Proposed Workflow for Natural Product Discovery: Based on standard methodologies in the field,

the following diagram outlines a potential experimental approach to isolate and identify Methyl 3,4-
dimethoxycinnamate from a biological source.
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Select Plant Material
(e.g., Alpinia species)

Extraction
(Solvent extraction or Steam Distillation)

Fractionation
(Chromatography, e.g., Column Chromatography)

Chemical Analysis
(GC-MS or LC-MS)

Purification

Structural Elucidation
(NMR Spectroscopy)

Identity Confirmed

Click to download full resolution via product page

Step 1: Plant Selection and Extraction: Focus on plant families known to produce cinnamic acid

derivatives, such as Zingiberaceae (ginger family) or Piperaceae (pepper family). Use solvents like
methanol or dichloromethane for extraction, or employ steam distillation for volatile compounds [5].

Step 2: Fractionation and Screening: Separate the crude extract using techniques like vacuum
liquid chromatography or flash column chromatography. Screen the fractions for the presence of the

target compound using thin-layer chromatography (TLC) or mass spectrometry.
Step 3: Purification and Identification: Further purify active fractions containing the compound of

interest using preparative HPLC or repeated column chromatography. The final structure should be
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confirmed by comparing its NMR data (as shown in the table above) and mass spectral data with the

established literature [4] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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